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Compound of Interest

2-Methoxy-5-
Compound Name: _
(trifluoromethoxy)benzaldehyde

Cat. No.: B130969

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and physicochemical properties of 2-Methoxy-5-
(trifluoromethoxy)benzaldehyde (CAS No. 145742-65-0). The information is intended to
support laboratory research and development activities by promoting safe handling and
informed use of this versatile aromatic aldehyde.

Chemical Identification and Properties

2-Methoxy-5-(trifluoromethoxy)benzaldehyde is a substituted benzaldehyde derivative that
serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its
unique trifluoromethoxy group enhances reactivity and solubility in many organic solvents,
making it a key component in the development of novel compounds.[1] The substance is also
recognized for its potential in material science, particularly in formulating advanced polymers
and coatings, where it can impart improved thermal stability and chemical resistance.[1]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C9H7F303 [2]
Molecular Weight 220.15 g/mol [2]
Light orange to Yellow to
Appearance o
Green clear liquid
Purity >98.0% (GC) [2]
CAS Number 145742-65-0 [2][3]
2-Formyl-4-
Synonyms [2]

(trifluoromethoxy)anisole

Physical State (at 20°C) Liquid
Specific Gravity (20/20) 1.36
Refractive Index 1.48

Hazard Identification and Classification

This chemical is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[3] The primary hazards are skin and eye irritation.[2][3]

Table 2: Hazard Identification

Hazard GHS . Hazard
. Category . Signal Word
Classification Pictogram Statement
Skin
) o b, ) H315: Causes
Corrosion/Irritatio ~ Category 2 lalt text Warning o
skin irritation.
n
Serious Eye H319: Causes
Damage/Eye Category 2/ 2A alt text Warning serious eye
Irritation irritation.[2]
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First-Aid Measures

In case of exposure, immediate and appropriate first-aid measures should be taken.

Table 3: First-Aid Procedures

Exposure Route First-Aid Measures

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

Eye Contact o ) ) ) )
irritation persists, get medical advice/attention.

[2](3]

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
Skin Contact occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2](3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occulr.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[3]

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to ensure safety in a laboratory setting.

Handling

» Ventilation: Ensure adequate ventilation. Use in a well-ventilated place, and consider local
exhaust if vapor or aerosol will be generated.[2]

» Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[2]
[3] Safety glasses are a minimum, and a face shield may be required in some situations.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.tcichemicals.com/US/en/sds/M1945_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26105MD&productDescription=2-METHOXY-5-%28TRIFLROMETH+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/M1945_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26105MD&productDescription=2-METHOXY-5-%28TRIFLROMETH+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26105MD&productDescription=2-METHOXY-5-%28TRIFLROMETH+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/M1945_US_EN.pdf
https://www.tcichemicals.com/US/en/sds/M1945_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26105MD&productDescription=2-METHOXY-5-%28TRIFLROMETH+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/M1945_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Hygiene: Wash hands and face thoroughly after handling.[2][3] Do not get in eyes, on skin,
or on clothing.[3] Avoid ingestion and inhalation.[3]

Storage

» Conditions: Keep container tightly closed.[2] Store in a cool, dark, and dry place.[2][4] A
recommended storage temperature is below 15°C.

e Incompatibilities: Protect from moisture.[3] The material is noted to be air-sensitive, and
storage under an inert gas is recommended.

Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Safety glasses with side-shields (or goggles).
) Use equipment tested and approved under
Eye/Face Protection
government standards such as NIOSH (US) or

EN 166 (EU).[2]

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[2][3] Handle with

gloves and wash and dry hands after use.[4]

A vapor respirator is recommended. Follow local
and national regulations. Use a NIOSH/MSHA
) ) or European Standard EN 149 approved
Respiratory Protection ) ] o )
respirator if exposure limits are exceeded or if

irritation or other symptoms are experienced.[2]

[3]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[4]
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o Protective Equipment: In case of a fire, wear a self-contained breathing apparatus with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][4]

Accidental Release

o Personal Precautions: Use personal protective equipment. Keep people away from and
upwind of the spill/leak. Ensure adequate ventilation.[2]

o Environmental Precautions: Prevent the product from entering drains, waterways, or the soil.

[2]

o Containment and Cleanup: Absorb the spilled material with a suitable inert absorbent (e.g.,
dry sand, earth, vermiculite, sawdust).[2][4] Collect the material and place it in a suitable
container for disposal.[2][4]

Disposal Considerations

Disposal of 2-Methoxy-5-(trifluoromethoxy)benzaldehyde and its containers must be
conducted in accordance with all federal, state, and local regulations.[2] The product should not
be allowed to enter the environment.[2] Dispose of the contents and container as unused
product at a hazardous or special waste collection point.[2][4]

Experimental Protocols and Applications

Currently, detailed, publicly available experimental protocols or specific signaling pathway
diagrams involving 2-Methoxy-5-(trifluoromethoxy)benzaldehyde are limited. Its primary
documented application is as a versatile chemical intermediate in organic synthesis, particularly
for creating pharmaceuticals and agrochemicals with enhanced biological activity.[1]
Researchers utilize this compound for its ability to participate in electrophilic aromatic
substitution reactions to build more complex molecular structures.[1]

Workflow: General Synthetic Use
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Caption: A generalized workflow for using the title compound in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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